Cas no 98487-89-9 (1H-Indole-5-sulfonic acid, 2,3-dihydro-)

• Product Name: 1H-Indole-5-sulfonic acid, 2,3-dihydro-
• CAS No: 98487-89-9
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 750592
• PubChem ID: 21957579
• Update Time: 2025-04-19

1H-Indole-5-sulfonic acid, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-sulfonic acid, 2,3-dihydro-
• 2,3-dihydro-1H-indole-5-sulfonic acid
• 98487-89-9
• SCHEMBL5187476
• AKOS005174762
• DTXSID80620785
• indoline-5-sulfonic acid
• 5-sulfoindoline

• Inchi： 1S/C8H9NO3S/c10-13(11,12)7-1-2-8-6(5-7)3-4-9-8/h1-2,5,9H,3-4H2,(H,10,11,12)
• InChI Key： PAIWTNHDWUIISN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2)(=O)(=O)O

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.8Ų